3-Benzyl-5-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C23H25N3O3S2
• Molecular Weight: 455.6 g/mol
• IUPAC Name: 3-benzyl-5-[2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H25N3O3S2/c1-29-19-9-7-18(8-10-19)24-11-13-25(14-12-24)21(27)15-20-22(28)26(23(30)31-20)16-17-5-3-2-4-6-17/h2-10,20H,11-16H2,1H3
• InChI Key: PFIWIAQZRJXPNC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)CC3C(=O)N(C(=S)S3)CC4=CC=CC=C4

Description

3-BENZYL-5-{2-[4-(4-METHOXYPHENYL)PIPERAZINO]-2-OXOETHYL}-2-THIOXO-1,3-THIAZOLAN-4-ONE is a complex organic compound that features a thiazolone core structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-BENZYL-5-{2-[4-(4-METHOXYPHENYL)PIPERAZINO]-2-OXOETHYL}-2-THIOXO-1,3-THIAZOLAN-4-ONE typically involves multiple steps, starting from readily available precursors. One common approach involves the cyclization of appropriate thioamide and piperazine derivatives under controlled conditions. The reaction conditions often include the use of solvents like dichloromethane or ethanol and catalysts such as triethylamine or pyridine to facilitate the cyclization process .

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale batch reactors where the reaction parameters such as temperature, pressure, and pH are meticulously controlled to ensure high yield and purity. The use of automated systems for monitoring and controlling the reaction conditions is common to